Cas no 1804675-76-0 (2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1804675-76-0
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873595
• Update Time: 2025-07-18

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-1-4-6(10)5(8(13,14)15)3(2-16-4)7(11)12/h2,7H,1H2
• InChI Key： PJVSTIXHPYOOJO-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C(C(F)F)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804675-76-0)

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by its CAS number 1804675-76-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromomethyl, chloro, difluoromethyl, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This reactivity is particularly useful in drug discovery pipelines, where such intermediates can be readily modified to incorporate pharmacophores that enhance target binding affinity and metabolic stability. The chloro substituent at the 3-position provides another handle for chemical manipulation, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks prevalent in many modern drugs.

The difluoromethyl and trifluoromethyl groups at the 5- and 4-positions, respectively, are well-documented pharmacophores that contribute to the lipophilicity and metabolic resilience of drug candidates. These fluorinated groups can modulate electronic properties, influence binding interactions with biological targets, and improve pharmacokinetic profiles. The incorporation of multiple fluorine atoms is a common strategy in medicinal chemistry to enhance drug-like properties, and this compound exemplifies how strategic fluorination can be leveraged to design novel therapeutics.

In recent years, there has been growing interest in the development of fluorinated pyridines as key building blocks for innovative drug candidates. For instance, studies have demonstrated that pyridines bearing electron-withdrawing fluorinated substituents can exhibit enhanced binding to protein targets due to their ability to modulate hydrophobic interactions and electronic distributions. The specific combination of substituents in 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine makes it a versatile scaffold for exploring new chemical space in drug discovery.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Pyridine derivatives have been extensively studied as kinase modulators due to their ability to mimic natural substrates or compete with ATP binding at the active site. The presence of multiple fluorinated groups enhances the interactions with hinge regions or allosteric sites on kinases, potentially leading to more potent and selective inhibitors. Researchers have reported using similar pyridine intermediates to develop inhibitors targeting tyrosine kinases, where fluorination plays a crucial role in optimizing potency and selectivity.

Another emerging area where this compound shows promise is in the development of agrochemicals. Fluorinated pyridines are frequently employed in crop protection agents due to their ability to improve stability under environmental conditions and enhance pesticidal activity. The structural motifs present in 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine could serve as a foundation for designing novel herbicides or fungicides that exhibit improved efficacy against resistant pest strains.

The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It has been utilized as a precursor in materials science for developing organic electronic components, such as light-emitting diodes (OLEDs) and photovoltaic materials. The electron-deficient nature of fluorinated pyridines makes them suitable candidates for π-conjugated systems, which are essential for charge transport in these devices. Additionally, the reactivity provided by the bromomethyl group allows for further functionalization into more complex molecular architectures tailored for specific applications.

In conclusion,2-(Bromomethyl)-3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804675-76-0) represents a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, compounds like this will remain at the forefront of chemical innovation.